Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0014946 | 2-Methoxy-4-methylpyrimidine | 14001-60-6 | C6H8N2O |
| VC0014888 | (S)-2-Chloroacetyl-2-demethyl Thiocolchicine | 148731-67-3 | C₂₃H₂₄ClNO₆S |
| VC0014945 | 6-Methylamino-5-nitroquinoxaline | 149703-58-2 | C9H8N4O2 |
| VC0014949 | (3Ar,6S,6aR)-6-(hydroxymethyl)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one | 152006-17-2 | C8H12O5 |
| VC0014887 | 1,2,3,4-Tetrahydro-β-carboline | 16502-01-5 | C11H12N2 |
| VC0014921 | Tri-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate | 183673-68-9 | C22H35N3O8 |
| VC0014935 | 5-Amino-1-tert-butyl-3-(1’-naphthylmethyl)-4-cyanopyrazole | 221243-77-2 | C19H20N4 |
| VC0014891 | 6,8-Dioxabicyclo[3.2.1]oct-3-en-2-one | 307991-08-8 | C6H6O3 |
| VC0014932 | Monastrol | 329689-23-8 | C14H16N2O3S |
| VC0014951 | 6-Bromopyridine-2-carboxaldehyde | 34160-40-2 | C6H4BrNO |
| VC0014954 | N-Benzyloxycarbonylhydroxylamine | 3426-71-9 | C8H9NO3 |
| VC0014942 | 1,3-Dimethyl-5-[(dimethylamino)methylene]2,4,6-(1H,3H,5H)-trioxopryimidine | 35824-98-7 | C9H13N3O3 |
| VC0014937 | 2-Nitro-5-fluorobenzoic Acid, Methyl Ester | 393-85-1 | C8H6FNO4 |
| VC0014936 | 3-Fluorobenzoic Acid Methyl Ester | 455-68-5 | C8H7FO2 |
| VC0014892 | 1,6-Anhydro-2,3-dideoxy-β-erythro-hex-2-enopyranose | 52630-80-5 | C6H8O3 |
| VC0014893 | 1-O-Acetyl-2,3,5-tri-O-benzyl-D-ribofuranose | 58381-23-0 | C28H30O6 |
| VC0014930 | Guanidine thiocyanate, Ultrapure | 593-84-0 | CN3H5 •HSCN |
| VC0014931 | 4-(3,4-Dihydroxyphenyl)-2-butanone | 61152-62-3 | C10H12O3 |
| VC0014929 | Kanamycin acid sulfate | 64013-70-3 | C18H40N4O19S2 |
| VC0014933 | 4,5,6-Triaminopyrimidine Sulfate Hydrate | 6640-23-9 | C4H11N5O5S |
| VC0014889 | N-Nitroso-di-n-hexylamine | 6949-28-6 | C12H26N2O |
| VC0014953 | 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride | 81864-15-5 | C7H10Cl2N2O2 |
| VC0014952 | (2R)-3-Phenyl-1,2-propanediamine | 85612-59-5 | C9H14N2 |
| VC0014939 | 4-(Methyl-d3-nitrosamino)-1-(3-pyridyl)-1-butanone | 86270-92-0 | C10H13N3O2 |
| VC0014944 | 5-Amino-6-methylaminoquinoxaline Dihydrochloride Salt | 888037-23-8 | C9H10N4 |